Cas no 1428371-64-5 (1-(cyclopropanesulfonyl)-N-methoxyazetidine-3-carboxamide)

1-(Cyclopropanesulfonyl)-N-methoxyazetidine-3-carboxamide is a specialized sulfonamide derivative featuring a cyclopropanesulfonyl group linked to an azetidine-3-carboxamide scaffold with an N-methoxy substituent. This compound is of interest in medicinal chemistry due to its potential as a versatile intermediate or pharmacophore in drug discovery. The cyclopropane ring enhances metabolic stability, while the azetidine moiety contributes to conformational rigidity, improving target binding selectivity. The N-methoxy group may influence solubility and bioavailability. Its well-defined structure makes it suitable for structure-activity relationship (SAR) studies, particularly in the development of enzyme inhibitors or receptor modulators. The compound's synthetic accessibility and functional group compatibility further support its utility in organic and pharmaceutical research.
1-(cyclopropanesulfonyl)-N-methoxyazetidine-3-carboxamide structure
1428371-64-5 structure
Product Name:1-(cyclopropanesulfonyl)-N-methoxyazetidine-3-carboxamide
CAS No:1428371-64-5
MF:C8H14N2O4S
MW:234.272760868073
CID:6020526
PubChem ID:71785621
Update Time:2025-05-22

1-(cyclopropanesulfonyl)-N-methoxyazetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(cyclopropanesulfonyl)-N-methoxyazetidine-3-carboxamide
    • 1-cyclopropylsulfonyl-N-methoxyazetidine-3-carboxamide
    • 1-(cyclopropylsulfonyl)-N-methoxyazetidine-3-carboxamide
    • F6125-3280
    • 1428371-64-5
    • AKOS024533215
    • Inchi: 1S/C8H14N2O4S/c1-14-9-8(11)6-4-10(5-6)15(12,13)7-2-3-7/h6-7H,2-5H2,1H3,(H,9,11)
    • InChI Key: QYBUZQBRDAXFCD-UHFFFAOYSA-N
    • SMILES: N1(S(C2CC2)(=O)=O)CC(C(NOC)=O)C1

Computed Properties

  • Exact Mass: 234.06742811g/mol
  • Monoisotopic Mass: 234.06742811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 84.1Ų

1-(cyclopropanesulfonyl)-N-methoxyazetidine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6125-3280-2μmol
1-(cyclopropanesulfonyl)-N-methoxyazetidine-3-carboxamide
1428371-64-5
2μmol
$85.5 2023-09-09
Life Chemicals
F6125-3280-1mg
1-(cyclopropanesulfonyl)-N-methoxyazetidine-3-carboxamide
1428371-64-5
1mg
$81.0 2023-09-09
Life Chemicals
F6125-3280-2mg
1-(cyclopropanesulfonyl)-N-methoxyazetidine-3-carboxamide
1428371-64-5
2mg
$88.5 2023-09-09

Additional information on 1-(cyclopropanesulfonyl)-N-methoxyazetidine-3-carboxamide

Comprehensive Overview of 1-(cyclopropanesulfonyl)-N-methoxyazetidine-3-carboxamide (CAS No. 1428371-64-5)

In the realm of pharmaceutical and agrochemical research, 1-(cyclopropanesulfonyl)-N-methoxyazetidine-3-carboxamide (CAS No. 1428371-64-5) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropanesulfonyl and azetidine-3-carboxamide moieties, offers a versatile scaffold for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

The structural complexity of 1-(cyclopropanesulfonyl)-N-methoxyazetidine-3-carboxamide makes it a compelling subject for synthetic chemists. Its N-methoxyazetidine core, combined with the cyclopropanesulfonyl group, presents challenges and opportunities in stereoselective synthesis and derivatization. Recent studies highlight its utility as an intermediate in the development of novel therapeutics targeting inflammatory and metabolic disorders, aligning with the growing demand for precision medicine.

From an industrial perspective, the compound’s stability and solubility profile have spurred investigations into its formulation potential. Innovations in green chemistry and sustainable synthesis methods are being applied to optimize its production, addressing environmental concerns while maintaining cost efficiency. These advancements resonate with the broader shift toward eco-friendly pharmaceutical manufacturing, a topic frequently searched in academic and industry forums.

Analytical characterization of CAS No. 1428371-64-5 employs advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring purity and reproducibility—a critical factor for regulatory compliance. The compound’s spectral data and crystallographic properties are often referenced in patent literature, underscoring its commercial relevance.

Beyond pharmaceuticals, 1-(cyclopropanesulfonyl)-N-methoxyazetidine-3-carboxamide is being explored in materials science for its potential in polymer modification and catalysis. Its sulfonyl group’s electron-withdrawing properties make it a candidate for designing high-performance polymers with tailored thermal and mechanical properties, a niche yet rapidly growing area in material engineering.

In summary, 1428371-64-5 represents a multifaceted compound bridging medicinal chemistry and industrial applications. Its ongoing study reflects the intersection of drug discovery, sustainable chemistry, and advanced materials, making it a noteworthy subject for researchers and stakeholders alike.

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